4-Chloro-6-ethoxypyrimidin-5-amine

• IUPAC Name: 4-chloro-6-ethoxypyrimidin-5-amine
• InChI: InChI=1S/C6H8ClN3O/c1-2-11-6-4(8)5(7)9-3-10-6/h3H,2,8H2,1H3
• InChI Key: HHFABOZHZZPRLY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=NC=N1)Cl)N
• Molecular Formula: C6H8ClN3O
• DSSTOX Substance ID: DTXSID70493187
• Molecular Weight: 173.60 g/mol
• CAS RN: 63291-59-8

Description

4-Chloro-6-ethoxypyrimidin-5-amine is a chemical compound with the molecular formula C6H8ClN3O. It is used in various chemical reactions and has been mentioned in several scientific papers.

Synthesis Analysis

The synthesis of 4-Chloro-6-ethoxypyrimidin-5-amine can be achieved from 5-Amino-4,6-dichloropyrimidine and Ethanol. The exact process and conditions for this synthesis might vary depending on the specific requirements of the reaction.

Molecular Structure Analysis

The molecular structure of 4-Chloro-6-ethoxypyrimidin-5-amine is based on the pyrimidine core, which is a six-membered ring with two nitrogen atoms. The 4th position of the ring is substituted with a chlorine atom, the 6th position with an ethoxy group, and the 5th position with an amine group.

Scientific Research Applications

Synthesis and Structure

• Synthesis and Structural Analysis : The compound's utility in the synthesis of cyclic acetals and aminopyrimidines is notable. Specifically, 4-chloro-5-amino-6-(1,3-dihydroxy-2-propyl)aminopyrimidine reacts with ethyl orthoformate, yielding compounds like 6-chloro-9-(2-ethoxy-1,3-dioxan-5-yl)purine. This process and the resulting structures have been analyzed using techniques like 1H and 13C NMR, IR spectroscopy, and X-ray diffraction studies (Mishnev et al., 1979).

Molecular Docking and Experimental Analysis

• Molecular Structure Investigations : This compound plays a significant role in molecular structure studies, with its structure investigated using both experimental and theoretical techniques, including FT-IR, FT-Raman, NMR, and DFT. This comprehensive analysis elucidates various molecular characteristics such as stretching and bending vibrations, molecular stability, and charge distribution (Aayisha et al., 2019).

Biological Evaluation

• Potential Analgesic and Anti-inflammatory Agents : Some derivatives of 4-chloro-6-ethoxypyrimidin-5-amine have been synthesized and evaluated for their analgesic and anti-inflammatory properties. Certain compounds emerged as more potent than standard drugs, with a low ulcer index observed for these potent compounds (Chhabria et al., 2007).

Chemical Reactivity and Biological Activity

• Synthesis and Reactivity Studies : The compound has been used to synthesize and evaluate new derivatives for biological activities. This includes constructing nitrogen heterocyclic compounds through reactions with various bifunctional nucleophiles and assessing their biological activity (Farouk et al., 2021).

Safety and Hazards

The safety data sheet for 4-Chloro-6-ethoxypyrimidin-5-amine suggests that it may be harmful if swallowed, inhaled, or comes into contact with skin. It may also cause eye irritation. Therefore, appropriate safety measures should be taken when handling this compound.

Mechanism of Action

Target of Action

It is known that aminopyrimidine derivatives, which this compound is a part of, have attracted extensive attention in molecular biology due to their versatile roles as intermediates in organic synthesis and their bactericidal action .

Mode of Action

Aminopyrimidine derivatives are known to interact with various biological targets, leading to a range of effects .

Biochemical Pathways

Aminopyrimidine derivatives are known to play a role in various biochemical processes .

Result of Action

Aminopyrimidine derivatives are known to have a range of effects at the molecular and cellular level .